6-(4-(2-fluorophenyl)piperazin-1-yl)-3-(o-tolyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[4-(2-fluorophenyl)piperazin-1-yl]-3-(2-methylphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H21FN4O2/c1-15-6-2-4-8-17(15)26-20(27)14-19(23-21(26)28)25-12-10-24(11-13-25)18-9-5-3-7-16(18)22/h2-9,14H,10-13H2,1H3,(H,23,28)
• InChI Key: RBXXRHDLLGRDEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol
• CAS No.: 847399-30-8

Description

6-(4-(2-fluorophenyl)piperazin-1-yl)-3-(o-tolyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H21FN4O2 and its molecular weight is 380.423. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

• The compound has been involved in chemical synthesis processes, such as Mannich reactions, yielding various pyrimidine derivatives with potential biological activities. A related compound, 6-methyl-1-(thietan-3-yl)pyrimidine-2,4(1H,3H)-dione, underwent reactions with piperazine to form bis-(piperazin-1-yl) derivatives (Meshcheryakova, Kataev, & Munasipova, 2014).

Antagonist Activity in Biomedical Research

• Piperazine derivatives, including those similar to the compound , have been studied for their antagonist activity on 5-HT2 and alpha 1 receptors. These compounds have potential applications in treating disorders related to these receptors (Watanabe et al., 1992).

Agricultural Applications

• Derivatives of the compound have shown significant herbicidal activity. For example, novel 1-phenyl-piperazine-2,6-diones displayed potent herbicidal effects, highlighting its potential in agricultural contexts (Li et al., 2005).

Luminescent Properties and Photo-Induced Electron Transfer

• The luminescent properties of naphthalimides with piperazine substituents, structurally related to the target compound, have been investigated. These compounds can be used as pH probes and in studying photo-induced electron transfer processes (Gan et al., 2003).

Antimicrobial Activity

• Some pyrimidine-piperazin derivatives have demonstrated significant antimicrobial activity against various microorganism strains. This underlines the potential of such compounds in developing new antimicrobial agents (Yurttaş et al., 2016).

Synthesis and Docking Studies

• Docking studies of piperazine-1-yl-1H-indazole derivatives, which share structural similarities with the compound, have been conducted to explore their medicinal chemistry potential (Balaraju, Kalyani, & Laxminarayana, 2019).